Cas no 1187931-53-8 ((S)-2,2,2-TRIFLUORO-1-(3-FLUORO-PHENYL)-ETHYLAMINE)

• Product Name: (S)-2,2,2-TRIFLUORO-1-(3-FLUORO-PHENYL)-ETHYLAMINE
• CAS No: 1187931-53-8
• MF: C₈H₇F₄N
• MW: 193.141495943069
• MDL: MFCD07374552
• CID: 1004448
• PubChem ID: 37859596
• Update Time: 2024-11-03

(S)-2,2,2-TRIFLUORO-1-(3-FLUORO-PHENYL)-ETHYLAMINE Chemical and Physical Properties

Names and Identifiers

• (S)-2,2,2-TRIFLUORO-1-(3-FLUORO-PHENYL)-ETHYLAMINE
• (1S)-2,2,2-trifluoro-1-(3-fluorophenyl)ethan-1-amine
• CS-0005300
• AQLUZXCGYNIEGH-ZETCQYMHSA-N
• 1187931-53-8
• MFCD07374552
• (S)-2,2,2-trifluoro-1-(3-fluorophenyl)ethanamine
• (1S)-2,2,2-TRIFLUORO-1-(3-FLUOROPHENYL)ETHANAMINE
• SCHEMBL18589005
• FD10499
• (S)-2,2,2-trifluoro-1-(3-fluorophenyl)ethan-1-amine
• AKOS006284599
• AKOS015924813
• DB-258175

• MDL： MFCD07374552
• Inchi： 1S/C8H7F4N/c9-6-3-1-2-5(4-6)7(13)8(10,11)12/h1-4,7H,13H2/t7-/m0/s1
• InChI Key： AQLUZXCGYNIEGH-ZETCQYMHSA-N
• SMILES： FC([C@H](C1C=CC=C(C=1)F)N)(F)F

Computed Properties

• Exact Mass: 193.05146188g/mol
• Monoisotopic Mass: 193.05146188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.311±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 196.0±40.0 ºC (760 Torr),
• Flash Point: 85.6±19.2 ºC,
• Solubility: Slightly soluble (1.3 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes